Cas no 61607-79-2 (2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-79-2 structure
Product Name:2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-79-2
Molecular Formula:C12H12N2OS
Molecular Weight:232.30148
CID:473017
PubChem ID:12290480
2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 3-(3,6-dihydro-2H-thiopyran-4-yl)-1H-benzimidazol-2-one
- DTXSID50484896
- 61607-79-2
-
- InChIKey: VBOIRBUBHJYAQK-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H12N2OS/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1CSCC=C1N2C3=CC=CC=C3NC2=O
Computed Properties
- Exact Mass: 232.06716
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 232.06703418g/mol
- Heavy Atom Count: 16
- Complexity: 329
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 32.34
2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
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Yadong Zhang,Yuzhen Liu,Zhaoshun Meng,Cai Ning,Chuanyun Xiao,Kaiming Deng,Purusottam Jena Phys. Chem. Chem. Phys., 2018,20, 17599-17605
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Marta G. Avello,Stéphane Golling,Lai Truong-Phuoc,Loïc Vidal,Thierry Romero,Vasiliki Papaefthimiou,Nathalie Gruber,Michael J. Chetcuti,Frédéric R. Leroux,Morgan Donnard,Vincent Ritleng,Cuong Pham-Huu,Christophe Michon Chem. Commun., 2023,59, 1537-1540
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Unnamatla M. V. Basavanag,Alejandro Islas-Jácome,Angel Rentería-Gómez,Alaín S. Conejo,Mahanandaiah Kurva,J. Oscar C. Jiménez-Halla,Jayaramakrishnan Velusamy,Gabriel Ramos-Ortíz,Rocío Gámez-Montaño New J. Chem., 2017,41, 3450-3459
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Sergio Sanz,Kerry Ferreira,Ruaraidh D. McIntosh,Scott J. Dalgarno,Euan K. Brechin Chem. Commun., 2011,47, 9042-9044
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M. A. K. Yousaf Shah,Yuzheng Lu,Naveed Mushtaq,Muhammad Yousaf,Sajid Rauf,Peter D. Lund,Bin Zhu Sustainable Energy Fuels, 2022,6, 3794-3805
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Elena Longhi,Chad Risko,John Bacsa,Sergei Rigin,Karttikay Moudgil,Tatiana V. Timofeeva Dalton Trans., 2021,50, 13020-13030
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Chaoran Xu,Haifeng Zheng,Bowen Hu,Xiaohua Liu,Lili Lin,Xiaoming Feng Chem. Commun., 2017,53, 9741-9744
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Yingchen Yang,Zirui Lou,Weisheng Lei,Yichen Wang,Rong Liang,Chao Qin,Liping Zhu Sustainable Energy Fuels, 2020,4, 1674-1680
61607-79-2 (2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-) Related Products
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